Cas no 2228088-13-7 (2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid
• CAS No: 2228088-13-7
• MF: C₁₁H₁₃ClFNO₂
• MW: 245.677825689316
• CID: 6300475
• PubChem ID: 165883442
• Update Time: 2025-06-07

2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid
• 2228088-13-7
• EN300-1976510

• Inchi： 1S/C11H13ClFNO2/c1-11(2,9(14)10(15)16)6-3-7(12)5-8(13)4-6/h3-5,9H,14H2,1-2H3,(H,15,16)
• InChI Key： UQQKUMGHDOOAFR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C)(C)C(C(=O)O)N)F

Computed Properties

• Exact Mass: 245.0618845g/mol
• Monoisotopic Mass: 245.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid

Introduction to 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid (CAS No: 2228088-13-7)

2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228088-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its structural complexity, which includes an amino group, a chloro-substituted phenyl ring, and a methylbutanoic acid backbone. Such structural features make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid consists of a three-carbon chain with a carboxylic acid group at one end and an amino group at the other. The presence of a chloro-substituent on the phenyl ring and a fluorine atom at the 5-position introduces unique electronic properties that can influence its interactions with biological targets. These characteristics are particularly relevant in the design of molecules that require precise binding to biological receptors or enzymes, making it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid contributes to these desirable properties, potentially increasing the compound's bioavailability and reducing its susceptibility to degradation by enzymatic pathways. This has led to its exploration in various therapeutic areas, including oncology, immunology, and central nervous system disorders.

One of the most compelling aspects of 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid is its potential as a building block for more complex drug candidates. Its structural motif can be modified through further chemical transformations to create derivatives with enhanced potency or selectivity. For instance, modifications at the amino or carboxylic acid groups can introduce additional functional handles for covalent bonding or improve solubility characteristics. Similarly, alterations around the phenyl ring can fine-tune interactions with biological targets, making this compound a versatile tool in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of small-molecule inhibitors. The presence of both chlorine and fluorine substituents in 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid creates a unique electronic environment that can be exploited to enhance binding affinity to protein targets. This has been particularly relevant in the design of kinase inhibitors, where such structural features are known to improve drug-like properties. For example, fluorinated aromatic rings have been shown to increase metabolic stability and reduce off-target effects, making them valuable in the quest for safer and more effective therapeutics.

The synthesis of 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid presents both challenges and opportunities for chemists. The introduction of multiple substituents into a relatively small carbon backbone requires careful planning to ensure regioselectivity and high yield. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve the scalability of production but also allow for greater flexibility in derivative synthesis.

In addition to its pharmaceutical applications, 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid has potential uses in agrochemical research. The structural features that make it attractive for drug development also contribute to its efficacy as an intermediate in crop protection agents. For instance, derivatives of this compound have shown promise as herbicides or fungicides due to their ability to interact with biological targets in plants. This dual utility underscores the versatility of this class of molecules and highlights their broader industrial significance.

The role of computational chemistry in optimizing 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential liabilities before synthetic efforts are initiated. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation. By leveraging computational tools alongside traditional synthetic methods, scientists can more efficiently develop lead compounds with improved pharmacological profiles.

As our understanding of biological systems continues to evolve, so too does our appreciation for the complexity inherent in molecular design. The case of 2-amino-3-(3-chloro-5-fluorophenyl)-3-methylbutanoic acid exemplifies how structural features at the molecular level can translate into tangible therapeutic benefits. Its unique combination of substituents makes it a valuable asset in the chemist's toolkit, offering opportunities for innovation across multiple disciplines. Whether used as a starting material or as part of a larger molecular assembly, this compound represents a significant contribution to modern chemical research.